Cas no 1285234-48-1 (N-[(2-chlorophenyl)(cyano)methyl]-2-methoxybenzamide)

• Product Name: N-[(2-chlorophenyl)(cyano)methyl]-2-methoxybenzamide
• CAS No: 1285234-48-1
• Molecular Formula: C₁₆H₁₃ClN₂O₂
• Molecular Weight: 300.739622831345
• CID: 5939575
• PubChem ID: 71683859

N-[(2-chlorophenyl)(cyano)methyl]-2-methoxybenzamide Properties

Names and Identifiers

• N-[(2-chlorophenyl)-cyanomethyl]-2-methoxybenzamide
• EN300-26684464
• Z1528367817
• AKOS033400454
• N-[(2-chlorophenyl)(cyano)methyl]-2-methoxybenzamide
• 1285234-48-1

• InChIKey： KTLMYHGNLUILKW-UHFFFAOYSA-N
• Inchi： 1S/C16H13ClN2O2/c1-21-15-9-5-3-7-12(15)16(20)19-14(10-18)11-6-2-4-8-13(11)17/h2-9,14H,1H3,(H,19,20)
• SMILES： ClC1C=CC=CC=1C(C#N)NC(C1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 300.0665554g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 300.0665554g/mol
• Heavy Atom Count: 21
• Complexity: 406
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 62.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides